Cas no 2137514-33-9 (4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid)
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(9H-fluoren-9-ylmethoxy)carbonyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
- 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
-
- Inchi: 1S/C25H21NO5/c27-24(28)23-20-11-5-6-12-22(20)30-14-13-26(23)25(29)31-15-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-12,21,23H,13-15H2,(H,27,28)
- InChI Key: CEHUCCYIRRWCPO-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C(C(O)=O)N(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CC1
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM478868-250mg |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid |
2137514-33-9 | 95%+ | 250mg |
$513 | 2024-07-18 | |
| Chemenu | CM478868-500mg |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid |
2137514-33-9 | 95%+ | 500mg |
$794 | 2024-07-18 | |
| Chemenu | CM478868-1g |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid |
2137514-33-9 | 95%+ | 1g |
$1011 | 2024-07-18 | |
| Enamine | EN300-715607-1.0g |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid |
2137514-33-9 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR01ELKL-50mg |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid |
2137514-33-9 | 95% | 50mg |
$474.00 | 2025-02-10 | |
| Aaron | AR01ELKL-100mg |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid |
2137514-33-9 | 95% | 100mg |
$694.00 | 2025-02-10 | |
| Aaron | AR01ELKL-250mg |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid |
2137514-33-9 | 95% | 250mg |
$978.00 | 2025-02-10 | |
| Aaron | AR01ELKL-500mg |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid |
2137514-33-9 | 95% | 500mg |
$1527.00 | 2025-02-10 | |
| Aaron | AR01ELKL-1g |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid |
2137514-33-9 | 95% | 1g |
$1950.00 | 2025-02-10 | |
| Aaron | AR01ELKL-2.5g |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid |
2137514-33-9 | 95% | 2.5g |
$3800.00 | 2023-12-14 |
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid
Introduction to 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic Acid (CAS No. 2137514-33-9)
4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2137514-33-9, represents a novel class of molecules with potential therapeutic applications. The structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.
The molecular framework of 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid is characterized by a benzoxazepine core, which is a well-known scaffold in drug design due to its ability to interact with various biological targets. The benzoxazepine ring system is fused with a tetrahydropyran ring, providing additional conformational flexibility and potential for selective binding. This structural motif has been extensively studied for its role in modulating neurological and cardiovascular functions.
One of the most striking features of this compound is the presence of a fluorenylmethoxy carbonyl group at the 4-position of the benzoxazepine ring. This substituent not only enhances the lipophilicity of the molecule but also contributes to its stability under various chemical conditions. The fluorene moiety is particularly interesting because it has been shown to improve pharmacokinetic properties in several drug candidates, making it a valuable component in medicinal chemistry.
In recent years, there has been growing interest in developing small molecules that can modulate the activity of enzymes and receptors involved in neurological disorders. The benzoxazepine scaffold has been particularly effective in this regard, with several derivatives showing promise in preclinical studies. For instance, studies have demonstrated that certain benzoxazepine derivatives can interact with serotonin receptors, potentially leading to new treatments for depression and anxiety.
The carbonyl group at the 5-position of the tetrahydro-1,4-benzoxazepine ring in 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid provides an additional site for functionalization. This allows for further derivatization and optimization of the molecule to enhance its biological activity. The carboxylic acid group can be used to form esters or amides, which are common strategies in drug development to improve solubility and bioavailability.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. Using molecular docking simulations, scientists have been able to identify how 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid interacts with target proteins. These studies have revealed that the fluorenylmethoxy carbonyl group and the benzoxazepine core are critical for binding to specific residues on the target protein surface.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include the formation of the benzoxazepine ring system followed by the introduction of the fluorenylmethoxy carbonyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.
In conclusion, 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new applications for this compound and similar derivatives, it is likely that we will see significant advancements in treating various neurological and cardiovascular disorders.
2137514-33-9 (4-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1,4-benzoxazepine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)